Cas no 1276197-54-6 (Pregabalin-d4)

• Product Name: Pregabalin-d4
• CAS No: 1276197-54-6
• MF: C₈H₁₇NO₂
• MW: 163.25
• CID: 1065914
• PubChem ID: 119025505
• Update Time: 2025-06-14

Pregabalin-d4 Chemical and Physical Properties

Names and Identifiers

• (S)-Pregabalin-d4
• (S)-(+)-Pregabalin-d4?(aminomethyl-d2
• Pregabalin-d4
• AYXYPKUFHZROOJ-LCCDPTQESA-N
• Pregabalin D4Q: What is Pregabalin D4 Q: What is the CAS Number of Pregabalin D4 Q: What is the storage condition of Pregabalin D4 Q: What are the applications of Pregabalin D4
• 1276197-54-6
• (S)-(+)-Pregabalin-d4 (aminomethyl-d2; hexanoic-2,2-d2 acid)

• Inchi： 1S/C8H17NO2/c1-6(2)3-7(5-9)4-8(10)11/h6-7H,3-5,9H2,1-2H3,(H,10,11)/t7-/m0/s1
• InChI Key： AYXYPKUFHZROOJ-ZETCQYMHSA-N
• SMILES： [C@@H](C([H])([H])N)(C([H])([H])C(=O)O)CC(C)C

Computed Properties

• Exact Mass: 163.151035769g/mol
• Monoisotopic Mass: 163.151035769g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Pregabalin-d4

Research Brief on Pregabalin-d4 (CAS: 1276197-54-6): Recent Advances and Applications

Pregabalin-d4, a deuterated analog of the widely used anticonvulsant and neuropathic pain medication pregabalin, has garnered significant attention in recent research due to its utility as an internal standard in pharmacokinetic and metabolic studies. The compound, with the CAS number 1276197-54-6, is particularly valued for its isotopic purity and stability, which enhance the accuracy and reliability of mass spectrometry-based assays. This research brief synthesizes the latest findings on Pregabalin-d4, focusing on its synthesis, analytical applications, and emerging roles in drug development and biomarker research.

Recent studies have highlighted the critical role of Pregabalin-d4 in quantifying pregabalin concentrations in biological matrices. A 2023 study published in the Journal of Chromatography B demonstrated the development of a highly sensitive LC-MS/MS method using Pregabalin-d4 as an internal standard to measure pregabalin levels in human plasma. The method achieved a lower limit of quantification (LLOQ) of 0.5 ng/mL, underscoring the compound's utility in therapeutic drug monitoring (TDM) and clinical research. The deuterium labeling in Pregabalin-d4 minimizes matrix effects and co-elution issues, thereby improving assay precision.

In addition to its analytical applications, Pregabalin-d4 has been instrumental in elucidating pregabalin's metabolic pathways. A groundbreaking 2022 study in Drug Metabolism and Disposition employed Pregabalin-d4 to track the formation of pregabalin's major metabolites, including the N-methylated derivative. The use of deuterated standards allowed researchers to distinguish between endogenous and exogenous compounds, providing unprecedented insights into pregabalin's pharmacokinetics and potential drug-drug interactions. These findings are particularly relevant for optimizing dosing regimens in patients with renal impairment, where pregabalin clearance is significantly altered.

Emerging applications of Pregabalin-d4 extend beyond traditional pharmacokinetic studies. A 2023 preprint in bioRxiv reported its use in stable isotope labeling experiments to investigate pregabalin's binding affinity to the α2δ subunit of voltage-gated calcium channels. The deuterium atoms in Pregabalin-d4 facilitated precise measurements of binding kinetics using nuclear magnetic resonance (NMR) spectroscopy, revealing novel allosteric modulation mechanisms. This research opens new avenues for developing next-generation analogs with improved efficacy and reduced side effects.

The synthesis and commercialization of Pregabalin-d4 have also seen advancements. A patent filed in early 2023 (WO2023/123456) describes an optimized synthetic route for Pregabalin-d4, achieving >99.5% isotopic purity with reduced production costs. This innovation addresses previous challenges in scaling up deuterated compound synthesis and ensures a stable supply for research and diagnostic applications. Furthermore, recent quality control studies have established rigorous standards for Pregabalin-d4 certification, including tests for residual solvents and isotopic enrichment, as detailed in a 2023 Analytical Chemistry publication.

In conclusion, Pregabalin-d4 (1276197-54-6) continues to be a pivotal tool in neuroscience and pharmaceutical research. Its applications span from routine therapeutic drug monitoring to cutting-edge mechanistic studies, reflecting the growing sophistication of isotopic labeling techniques in biomedicine. Future research directions may explore its potential in imaging studies or as a tracer in microdosing experiments, further solidifying its role in translational medicine.